Cas no 25979-48-0 (3,5-bis[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]-n-propylbenzamide;hydrochloride)

• Product name: 3,5-bis[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]-n-propylbenzamide;hydrochloride
• CAS No: 25979-48-0
• MF: C₃₀H₃₃N₉O₃
• MW: 567.64152
• CID: 1424797
• PubChem ID: 54602884

3,5-bis[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]-n-propylbenzamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC72571
• NSC-72571
• 3,5-bis[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]-N-propylbenzamide,hydrochloride
• 3,5-bis[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]-N-propylbenzamide
• hydrochloride
• DTXSID40713460
• 3,5-Bis({[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoyl}amino)-N-propylbenzamide--hydrogen chloride (1/1)
• 25979-48-0
• 3,5-bis[[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]-n-propylbenzamide;hydrochloride

• Inchi： InChI=1S/C30H33N9O3.ClH/c1-2-11-35-28(40)21-16-24(38-29(41)36-22-7-3-19(4-8-22)26-31-12-13-32-26)18-25(17-21)39-30(42)37-23-9-5-20(6-10-23)27-33-14-15-34-27;/h3-10,16-18H,2,11-15H2,1H3,(H,31,32)(H,33,34)(H,35,40)(H2,36,38,41)(H2,37,39,42);1H
• InChI Key： HDWNEHYTBMAGSO-UHFFFAOYSA-N
• SMILES： CCCNC(=O)C1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)C3=NCCN3)NC(=O)NC4=CC=C(C=C4)C5=NCCN5.Cl

Computed Properties

• Exact Mass: 567.27099
• Monoisotopic Mass: 603.2473137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 934
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 160.14
• LogP: 4.82770